Cas no 1017364-73-6 (N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1017364-73-6
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 5681417
• PubChem ID: 24250057
• Update Time: 2025-10-30

N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS033880373
• EN300-26585622
• Z237602284
• 1017364-73-6

• Inchi： 1S/C15H12N2OS/c1-3-11-6-4-7-12(10-11)17-14(18)13-8-5-9-16-15(13)19-2/h1,4-10H,2H3,(H,17,18)
• InChI Key： UBGXMWPMRITQAP-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 268.06703418g/mol
• Monoisotopic Mass: 268.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1017364-73-6)

N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1017364-73-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine-3-carboxamide core and ethynylphenyl substituent, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and binding affinity, which make it a candidate for targeted therapies.

The structural features of N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide include a methylsulfanyl group, which contributes to its electronic properties and reactivity. This moiety is frequently studied in the context of enzyme inhibition and signal transduction modulation. Given the growing demand for small-molecule inhibitors in oncology and neurodegenerative disease research, this compound is often highlighted in academic and industrial discussions.

In recent years, the scientific community has shown increasing interest in CAS No. 1017364-73-6 due to its potential role in kinase inhibition. Kinases are critical targets in cancer therapy, and compounds like N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide are being evaluated for their selectivity and efficacy. Additionally, its ethynyl group offers opportunities for further chemical modifications, making it a versatile building block in medicinal chemistry.

Another area of interest is the compound's potential application in click chemistry, a technique widely used in bioconjugation and drug delivery systems. The presence of an alkyne functional group in N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide allows for efficient coupling reactions, which are essential in developing biocompatible materials and diagnostic probes. This aligns with current trends in personalized medicine and theranostics.

From a synthetic chemistry perspective, CAS No. 1017364-73-6 presents challenges and opportunities. Its synthesis often involves multi-step reactions, including amide bond formation and sulfur-containing group incorporation. Researchers are continually optimizing these processes to improve yield and purity, which are critical for scaling up production. The compound's stability under various conditions is also a topic of ongoing investigation.

Environmental and safety considerations are paramount when working with N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Regulatory compliance, particularly in regions with stringent chemical regulations, is essential for laboratories and manufacturers.

In summary, N-(3-ethynylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1017364-73-6) is a compound of significant scientific and industrial relevance. Its unique structure and functional groups make it a valuable tool in drug development, material science, and chemical biology. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing technological innovations.